Cas no 13980-94-4 (2,3-Butanediol,2-(3-chlorophenyl)-3-methyl-)

• Product Name: 2,3-Butanediol,2-(3-chlorophenyl)-3-methyl-
• CAS No: 13980-94-4
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 159337
• PubChem ID: 26369
• Update Time: 2025-04-19

2,3-Butanediol,2-(3-chlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,2-(3-chlorophenyl)-3-methyl-
• 2-(3-chlorophenyl)-3-methylbutane-2,3-diol
• 2,3-BUTANEDIOL,2-(m-CHLOROPHENYL)-3-METHYL
• 2-m-Chlorophenyl-3-methyl-2,3-butanediol
• Metaglicodol [INN-Spanish]
• Metaglycodol
• Metaglycodolum [INN-Latin]
• 2-(m-Chlorophenyl)-3-methyl-2,3-butanediol
• NSC 169457
• 2-(3-Chlorophenyl)-3-methyl-2,3-butanediol
• CHEMBL2105179
• DTXSID70864459
• F72B92ZZ08
• 2, 2-(m-chlorophenyl)-3-methyl-
• WLN: QX1&1&XQ1&R CG
• 2, 2-(3-chlorophenyl)-3-methyl-
• Metaglycodolum
• 2,3-BUTANEDIOL, 2-(m-CHLOROPHENYL)-3-METHYL-
• SCHEMBL2108213
• UNII-F72B92ZZ08
• NS00124101
• 13980-94-4
• Metaglicodol
• Metaglycodol [INN]
• Q19597864
• NSC-169457
• Lilly 26475
• 2,3-Butanediol, 2-(3-chlorophenyl)-3-methyl-
• NSC169457

• Inchi： 1S/C11H15ClO2/c1-10(2,13)11(3,14)8-5-4-6-9(12)7-8/h4-7,13-14H,1-3H3
• InChI Key： OLXAYPPTCHXQRE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C(C)(C)O)O

Computed Properties

• Exact Mass: 214.07600
• Monoisotopic Mass: 214.076057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 332.8°Cat760mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.549
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 40.46000
• LogP: 2.31840